Cas no 5466-32-0 (3-[bis(5-methyl-2-furyl)methyl]pentane-2,4-dione)

• Product name: 3-[bis(5-methyl-2-furyl)methyl]pentane-2,4-dione
• CAS No: 5466-32-0
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 383208
• PubChem ID: 2751433

3-[bis(5-methyl-2-furyl)methyl]pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[bis(5-methyl-2-furyl)methyl]pentane-2,4-dione
• ethyl 2-(1-piperidyl)quinoline-4-carboxylate
• 2-Piperidino-chinolin-4-carbonsaeure-aethylester
• 2-piperidino-quinoline-4-carboxylic acid ethyl ester
• CBMicro_015878
• BIM-0015934.P001
• AKOS004906691
• 3-(Bis(5-methylfuran-2-yl)methyl)pentane-2,4-dione
• 5466-32-0

• Inchi： InChI=1S/C16H18O4/c1-9-5-7-13(19-9)16(14-8-6-10(2)20-14)15(11(3)17)12(4)18/h5-8,15-16H,1-4H3
• InChI Key： UEKWRFLEFBZXBE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(O1)C(C2=CC=C(O2)C)C(C(=O)C)C(=O)C

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.42
• LogP: 3.46680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds